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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595

An In-depth Technical Guide to Diallyl 2,2'-oxydiethyl dicarbonate

This technical guide provides a comprehensive overview of Diallyl 2,2'-oxydiethyl
dicarbonate, a monomer crucial for various advanced material applications. The content is
tailored for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical identity, properties, synthesis, and polymerization, with a focus on
its relevance in scientific research and development.

Chemical Identity and Synonyms

Diallyl 2,2'-oxydiethyl dicarbonate is an organic compound known by a variety of names in
scientific literature and commercial applications.[1][2] Its widespread use in the production of
optical lenses has led to the common use of trade names and abbreviations.[3][4]
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Identifier Type Identifier
2-(2-prop-2-enoxycarbonyloxyethoxy)ethyl prop-

IUPAC Name (2-prop y yloxy y)ethyl prop
2-enyl carbonate[2]

CAS Number 142-22-3[2][5][6]

Molecular Formula C12H1807[5][7]
Allyl diglycol carbonate (ADC)[2][6][8],

Common Synonyms Diethylene glycol bis(allyl carbonate)[2][3][7],
Diallyl glycol carbonate[2]

Commercial Names CR-39®[3][7], Nouryset 200[2][8], Tastrak[5][6]
Carbonic acid, oxydiethylene diallyl ester[2][8],

Other Names 2,5,8,10-Tetraoxatridec-12-enoic acid, 9-oxo-, 2-

propenyl ester[2][9]

Physicochemical Properties

Diallyl 2,2'-oxydiethyl dicarbonate is a colorless or pale yellow liquid at room temperature.[1]
It is a combustible compound incompatible with strong oxidizing agents.[5][7][10] The following
table summarizes its key quantitative properties.

Property Value

Molar Mass 274.27 g/mol [5][7][10]
Density 1.15 g/mL at 25 °C[5][7][10]
Melting Point -4 °CI[5][6][7]

Boiling Point 161 °C at 2 mm Hg[5][7][10]
Refractive Index (n2°/D) 1.451[5][7]

Flash Point >230 °F (>110 °C)[5][7]
Water Solubility 2.36 g/L at 20 °C[7][10]
Vapor Pressure 0.009 Pa at 25 °C[5][7]
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Experimental Protocols
Industrial Synthesis

The primary industrial method for producing Diallyl 2,2'-oxydiethyl dicarbonate is through the
esterification of diethylene glycol with allyl chloroformate.[11]

Methodology:

Reactants: Diethylene glycol and allyl chloroformate are the main reactants.

o Base Catalyst/Scavenger: A base, typically pyridine, is used to neutralize the hydrochloric
acid (HCI) byproduct formed during the reaction.[11] This prevents acid-catalyzed
degradation of the product.

o Temperature Control: The reaction is maintained at a controlled temperature, generally
between 20 and 50°C, to optimize the reaction rate while minimizing side reactions.[11]

e Process: The hydroxyl groups of diethylene glycol react with allyl chloroformate to form the
dicarbonate ester. The base scavenges the HCI generated, driving the reaction to

completion.
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Industrial Synthesis Workflow

Free-Radical Polymerization

The monomer is polymerized into poly(allyl diglycol carbonate) (PADC), a thermoset plastic,
through a free-radical mechanism.[11][12] This process is characterized by degradative chain
transfer, a feature of allyl monomers, which can lead to lower molecular weights.[12]
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Methodology:

e Initiation: The process begins with the thermal decomposition of a peroxide initiator, such as
diisopropyl peroxydicarbonate (IPP) or benzoyl peroxide (BPO), to generate free radicals.[3]
[11][13]

e Propagation: These free radicals attack the double bonds of the monomer's allyl groups,
initiating a polymerization chain.[11][13] The difunctional nature of the monomer allows for
extensive cross-linking, forming a rigid three-dimensional network.[12]

o Termination: The polymerization chains are terminated, often through the coupling or
disproportionation of two radicals.[13]
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Free-Radical Polymerization Mechanism

UV Photopolymerization
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An alternative to thermal polymerization is UV-initiated photopolymerization, which offers higher
efficiency and shorter processing times.[13][14]

Methodology:

e Formulation: The ADC monomer is mixed with a UV photoinitiator, such as 2-hydroxy-2-
methyl-1-phenyl-1-propanone.[13][14]

e UV Curing: The mixture is exposed to UV radiation of a specific intensity and duration.

e Analysis: The resulting polymer is analyzed for properties like double bond conversion rate,
optical clarity, and hardness to determine the optimal curing conditions.[13][14]

Optimized Experimental Conditions:

UV Initiator: 2-hydroxy-2-methyl-1-phenyl-1-propanone (5 parts per hundred of ADC)[13][14]

Irradiation Intensity: 12 mW/cm?[13][14]

Irradiation Time: 25 minutes[13][14]

Result: Achieved a double bond conversion rate of 93.2%.[13][14]
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UV Photopolymerization Workflow

Applications in Research and Development

While the primary application of Diallyl 2,2'-oxydiethyl dicarbonate is the production of high-
quality optical lenses and protective screens due to the resulting polymer's clarity and impact
resistance, its unique chemical properties are relevant to other fields.[1][4]
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o Material Science: It serves as a key monomer for creating thermoset allyl resins.[6][8]
Copolymers can be synthesized to tailor material properties for specific applications, such as
nuclear track detectors.[13][14][15]

o Pharmaceutical and Drug Development: In the pharmaceutical field, Diallyl 2,2'-oxydiethyl
dicarbonate has potential applications in the synthesis of pharmaceutical intermediates.[1]
Its structure can act as a bridge to connect different molecular fragments, facilitating the
creation of biologically active drug molecules.[1] Furthermore, it can be explored for
preparing drug carriers and sustained-release agents, which could enhance drug efficacy
and reduce side effects.[1] This potential makes it a compound of interest for researchers in
drug delivery and formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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